Cas no 1254251-27-8 ((S)-2-Aminoundecanoic acid)

• Product Name: (S)-2-Aminoundecanoic acid
• CAS No: 1254251-27-8
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD08275757
• CID: 2170127
• Update Time: 2025-06-13

(S)-2-Aminoundecanoic acid Chemical and Physical Properties

Names and Identifiers

• H-nonyl-gly-oh
• (S)-2-Aminoundecanoic acid
• (2S)-2-Amino-undecanoic acid
• H-Aund(2)-OH
• (2S)-2-aminoundecanoic acid

• MDL： MFCD08275757
• Inchi： 1S/C11H23NO2/c1-2-3-4-5-6-7-8-9-10(12)11(13)14/h10H,2-9,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： HASUJDLTAYUWCO-JTQLQIEISA-N
• SMILES： OC([C@H](CCCCCCCCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 0.964±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Aminoundecanoic acid

Comprehensive Overview of (S)-2-Aminoundecanoic Acid (CAS No. 1254251-27-8): Properties, Applications, and Research Insights

(S)-2-Aminoundecanoic acid (CAS No. 1254251-27-8) is a specialized non-proteinogenic amino acid with a unique 11-carbon backbone and a chiral center at the α-position. This compound belongs to the class of long-chain amino acids, which have garnered significant attention in pharmaceutical and biochemical research due to their structural versatility. The (S)-enantiomer configuration is particularly notable for its potential role in peptide synthesis, drug design, and metabolic studies. Researchers are increasingly exploring its applications in enzyme inhibition and biomaterial development, aligning with the growing demand for sustainable bioactive compounds.

The molecular formula of (S)-2-Aminoundecanoic acid is C₁₁H₂₃NO₂, featuring a hydrophobic alkyl chain that enhances its lipid solubility. This property makes it valuable for studies involving cell membrane interactions and drug delivery systems. Recent publications highlight its utility in designing amphiphilic peptides, which are critical for nanocarrier technologies—a hot topic in cancer therapeutics and neurodegenerative disease research. Users searching for "long-chain amino acid applications" or "chiral building blocks for peptides" will find this compound highly relevant.

In the context of green chemistry, (S)-2-Aminoundecanoic acid has been investigated as a precursor for biodegradable polymers. Its structural flexibility allows it to serve as a monomer in polyamide synthesis, addressing the global push toward eco-friendly materials. Industry trends show rising searches for "sustainable amino acid derivatives" and "bio-based polymer precursors," reflecting the compound's alignment with environmental priorities. Analytical techniques like HPLC and chiral chromatography are essential for verifying its enantiopurity, a key concern for researchers focusing on stereoselective synthesis.

From a commercial perspective, (S)-2-Aminoundecanoic acid is often procured by laboratories engaged in high-throughput screening or medicinal chemistry. Its CAS No. 1254251-27-8 ensures precise identification in regulatory and procurement databases. FAQs such as "How to store (S)-2-Aminoundecanoic acid?" (recommended: inert atmosphere, -20°C) and "Is it soluble in DMSO?" (yes, ~50 mg/mL) are common among first-time users. The compound’s stability under physiological pH further supports its use in in vitro assays.

Emerging studies suggest potential cross-disciplinary applications, including cosmeceuticals (e.g., anti-aging peptides) and agricultural bio-stimulants. These avenues resonate with trending queries like "amino acids in skincare" and "plant growth enhancers." As the scientific community prioritizes multifunctional biomolecules, (S)-2-Aminoundecanoic acid exemplifies how niche compounds can bridge gaps between industrial biotechnology and academic research.